Cas no 2580223-78-3 (2-{(benzyloxy)carbonylamino}-3,4,6-trifluorobenzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3,4,6-trifluorobenzoic acid
• CAS No: 2580223-78-3
• MF: C₁₅H₁₀F₃NO₄
• MW: 325.239414691925
• CID: 5659954
• PubChem ID: 165895004
• Update Time: 2025-06-30

2-{(benzyloxy)carbonylamino}-3,4,6-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-3,4,6-trifluorobenzoic acid
• 2580223-78-3
• EN300-27728545
• 2-{(benzyloxy)carbonylamino}-3,4,6-trifluorobenzoic acid

• Inchi： 1S/C15H10F3NO4/c16-9-6-10(17)12(18)13(11(9)14(20)21)19-15(22)23-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,19,22)(H,20,21)
• InChI Key： BYLQFLZEBHUHFZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(C(=O)O)=C1NC(=O)OCC1C=CC=CC=1)F)F

Computed Properties

• Exact Mass: 325.05619229g/mol
• Monoisotopic Mass: 325.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3,4,6-trifluorobenzoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3,4,6-trifluorobenzoic acid (CAS No. 2580223-78-3)

2-{(benzyloxy)carbonylamino}-3,4,6-trifluorobenzoic acid, identified by the chemical compound code CAS No. 2580223-78-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of trifluorinated benzoic acids, which are known for their unique electronic and steric properties that make them valuable in the synthesis of biologically active molecules. The presence of multiple fluorine atoms in its structure imparts enhanced lipophilicity and metabolic stability, attributes that are highly sought after in drug development.

The benzyloxy)carbonylamino moiety in the name of this compound is a protective group commonly used in peptide synthesis and drug development. This group helps to stabilize the amino group during synthetic processes and can be later removed under specific conditions to reveal the free amine functionality. The combination of these features makes 2-{(benzyloxy)carbonylamino}-3,4,6-trifluorobenzoic acid a versatile intermediate in the synthesis of more complex pharmaceutical agents.

Recent advancements in medicinal chemistry have highlighted the potential of trifluorinated aromatic compounds as key structural motifs in drug design. The electron-withdrawing nature of fluorine atoms can modulate the reactivity and binding affinity of molecules, leading to improved pharmacological profiles. For instance, studies have demonstrated that trifluorinated benzoic acids can exhibit enhanced binding to biological targets due to their altered electronic distribution. This has opened up new avenues for the development of novel therapeutic agents targeting various diseases.

In particular, 2-{(benzyloxy)carbonylamino}-3,4,6-trifluorobenzoic acid has been explored in the context of its potential applications as a building block for more complex molecules. Its trifluorobenzene core provides a rigid scaffold that can be modified through various chemical reactions to introduce additional functional groups or side chains. This flexibility allows chemists to tailor the properties of the resulting compounds for specific biological activities.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and dysregulation of their activity is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target these diseases more effectively. The trifluorinated benzoic acid core can be incorporated into kinase inhibitors to enhance their binding affinity and selectivity.

Furthermore, the benzyloxy)carbonylamino protecting group in 2-{(benzyloxy)carbonylamino}-3,4,6-trifluorobenzoic acid allows for controlled synthesis and modification of peptide-like structures. This has been particularly useful in the development of peptidomimetics—molecules that mimic the structure and function of peptides but with improved stability and bioavailability. Such peptidomimetics are being explored as potential therapeutic agents for a wide range of conditions.

The synthesis of 2-{(benzyloxy)carbonylamino}-3,4,6-trifluorobenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into aromatic rings is typically achieved through halogen exchange reactions or direct fluorination methods. These processes often require specialized equipment and conditions to achieve high selectivity and minimize side reactions.

Once synthesized, 2-{(benzyloxy)carbonylamino}-3,4,6-trifluorobenzoic acid can be used as a precursor for further derivatization. For example, it can undergo coupling reactions with other functional groups to introduce additional modifications. These modifications can alter the pharmacokinetic properties of the resulting compounds, such as their solubility or metabolic stability.

The use of computational methods has also played a significant role in the study of 2-{(benzyloxy)carbonylamino}-3,4,6-trifluorobenzoic acid and its derivatives. Molecular modeling techniques allow researchers to predict how these compounds will interact with biological targets at the atomic level. This information can guide the design of new molecules with improved pharmacological properties.

In conclusion,2-{(benzyloxy)carbonylamino}-3,4,6-trifluorobenzoic acid (CAS No. 2580223-78-3) is a valuable intermediate in pharmaceutical chemistry with applications ranging from kinase inhibition to peptidomimetic design. Its unique structural features make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for trifluorinated benzoic acids, this compound is likely to remain an important tool in drug discovery efforts.